Cas no 895420-03-8 (N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide)

• Product Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• CAS No: 895420-03-8
• MF: C₂₀H₁₆N₄O₃S₂
• MW: 424.496041297913
• CID: 5923676
• PubChem ID: 18572611
• Update Time: 2025-05-19

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• N-(4,6-dimethylbenzo[d]thiazol-2-yl)-5-nitro-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• F2515-2193
• AKOS024655807
• 895420-03-8
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-[(pyridin-3-yl)methyl]thiophene-2-carboxamide
• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C20H16N4O3S2/c1-12-8-13(2)18-16(9-12)29-20(22-18)23(11-14-4-3-7-21-10-14)19(25)15-5-6-17(28-15)24(26)27/h3-10H,11H2,1-2H3
• InChI Key： QZQQEJAPUHSKSK-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=C(C)C=C(C)C=C3S2)CC2=CC=CN=C2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 424.06638273g/mol
• Monoisotopic Mass: 424.06638273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 148Ų

Additional information on N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide

Comprehensive Overview of N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS No. 895420-03-8)

The compound N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS No. 895420-03-8) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique combination of a benzothiazole core, thiophene ring, and pyridine moiety makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a small-molecule inhibitor or fluorescent probe, given its electron-rich aromatic systems and nitro group, which can facilitate interactions with biological targets or emit light under specific conditions.

In recent years, the demand for heterocyclic compounds like N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide has surged due to their role in drug discovery and optoelectronic materials. The benzothiazole scaffold, in particular, is known for its bioactivity, appearing in compounds with antimicrobial, anticancer, and anti-inflammatory properties. Meanwhile, the thiophene and pyridine units contribute to its electronic properties, making it a potential candidate for organic semiconductors or sensors. This dual functionality aligns with current trends in multi-target drug design and smart materials.

Synthetic routes to CAS No. 895420-03-8 often involve multi-step reactions, including amide coupling and nitro group introduction. The compound's solubility and stability in various solvents are critical for its applications, with dimethyl sulfoxide (DMSO) and acetonitrile being common choices. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structure. These methods are frequently searched by researchers investigating structure-activity relationships or material properties.

One of the most searched questions about this compound revolves around its biological activity. Preliminary studies suggest that the nitro group and benzothiazole moiety may interact with enzymes or receptors involved in oxidative stress pathways. However, comprehensive in vitro and in vivo data are still limited, highlighting a gap that researchers are eager to fill. Another hot topic is its potential use in organic electronics, where its conjugated system could enhance charge transport in devices like OLEDs or solar cells.

From an industrial perspective, scalability and cost-effectiveness are key concerns for N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-5-nitro-N-(pyridin-3-yl)methylthiophene-2-carboxamide. Innovations in green chemistry, such as catalytic methods or solvent-free reactions, are being explored to address these challenges. Additionally, the compound's patent landscape is a frequent search topic, as companies and academic institutions vie to protect their intellectual property in this competitive space.

In summary, CAS No. 895420-03-8 represents a fascinating intersection of chemistry and technology. Its multifaceted applications—from drug development to advanced materials—make it a subject of ongoing research and commercial interest. As scientists uncover more about its properties and potential, this compound is poised to play a pivotal role in addressing some of today's most pressing scientific and technological challenges.